Cas no 1870859-23-6 ({1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine)

1-[(Quinolin-2-yl)methyl]cyclopropyl]methanamine is a bicyclic amine derivative featuring a quinoline core fused with a cyclopropane ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural rigidity and potential as a versatile intermediate. The quinoline moiety offers aromatic stability and binding affinity, while the cyclopropane ring introduces steric constraints that may enhance selectivity in target interactions. Its primary amine functionality allows for further derivatization, making it valuable for the synthesis of bioactive molecules. The compound's balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties, supporting its utility in drug discovery and development.
{1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine structure
1870859-23-6 structure
Product Name:{1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine
CAS No:1870859-23-6
MF:C14H16N2
MW:212.290243148804
CID:6360501
PubChem ID:165882456
Update Time:2025-10-25

{1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-1849516
    • 1870859-23-6
    • {1-[(quinolin-2-yl)methyl]cyclopropyl}methanamine
    • {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine
    • Inchi: 1S/C14H16N2/c15-10-14(7-8-14)9-12-6-5-11-3-1-2-4-13(11)16-12/h1-6H,7-10,15H2
    • InChI Key: KOABNQHFKGVCTP-UHFFFAOYSA-N
    • SMILES: NCC1(CC2C=CC3C=CC=CC=3N=2)CC1

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų

{1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine Pricemore >>

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Additional information on {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine

Comprehensive Overview of {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine (CAS No. 1870859-23-6)

The compound {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine (CAS No. 1870859-23-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its core structure combines a quinoline moiety with a cyclopropylmethanamine group, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery and medicinal chemistry, as its scaffold offers versatility for designing novel therapeutic agents.

In recent years, the demand for quinoline derivatives has surged due to their broad-spectrum biological activities. The {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine stands out for its potential role in targeting enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine, where scientists seek compounds with high selectivity and minimal side effects. Its CAS No. 1870859-23-6 is frequently searched in academic databases, reflecting its growing relevance in bioorganic chemistry.

One of the most discussed topics in modern pharmacology is the development of small-molecule inhibitors. The cyclopropylmethanamine segment in this compound is particularly noteworthy, as it often enhances metabolic stability and bioavailability. This makes {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine a subject of interest for researchers exploring central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features are also being studied for potential applications in cancer research, where quinoline-based compounds have shown promise.

From a synthetic chemistry perspective, the preparation of {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine involves innovative strategies to achieve high yields and purity. The quinoline-2-ylmethyl group introduces challenges in stereochemistry and functionalization, which are critical for optimizing its pharmacological profile. Recent publications highlight its use in high-throughput screening assays, further emphasizing its utility in drug development pipelines.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes for CAS No. 1870859-23-6 to minimize waste and energy consumption. This aligns with global efforts to promote eco-friendly pharmaceutical manufacturing, a topic frequently searched in scientific literature and industry reports.

In summary, {1-[(Quinolin-2-yl)methyl]cyclopropyl}methanamine (CAS No. 1870859-23-6) represents a compelling area of study at the intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and structural novelty ensure its continued relevance in both academic and industrial research settings.

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